![molecular formula C18H17FN2O2 B4744773 3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide](/img/structure/B4744773.png)
3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide
Overview
Description
3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as FPBA, is a chemical compound that has gained significant attention in recent years due to its potential use in scientific research. FPBA belongs to the class of compounds known as benzamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is believed to involve its binding to the dopamine D3 receptor and inhibiting its activity. This results in a decrease in dopamine signaling, which has been implicated in various neurological disorders. This compound has also been found to modulate the activity of the serotonin 5-HT2A receptor, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter signaling and the regulation of cellular processes such as gene expression. It has also been shown to have potential applications in the treatment of various neurological disorders and may have neuroprotective properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its selectivity for the dopamine D3 receptor, which allows for more specific targeting of this receptor compared to other compounds. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations to achieve desired effects.
Future Directions
There are several potential future directions for research on 3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, including the development of more potent analogs and the exploration of its potential in the treatment of neurological disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and its effects on various physiological processes.
Scientific Research Applications
3-fluoro-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the dopamine D3 receptor, which is involved in various neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been found to modulate the activity of the serotonin 5-HT2A receptor, which is involved in various physiological processes such as mood regulation and perception.
Properties
IUPAC Name |
3-fluoro-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O2/c19-15-5-3-4-14(12-15)17(22)20-16-8-6-13(7-9-16)18(23)21-10-1-2-11-21/h3-9,12H,1-2,10-11H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUCXONVSVUIBDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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